Cas no 866474-45-5 (2-[6-hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile)

• Product Name: 2-[6-hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile
• CAS No: 866474-45-5
• MF: C₇H₄F₃N₃O
• MW: 203.121371269226
• CID: 3297944
• PubChem ID: 12170162
• Update Time: 2025-06-28

2-[6-hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDAZINEACETONITRILE, 1,6-DIHYDRO-6-OXO-5-(TRIFLUOROMETHYL)-
• 2-[6-hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile
• CS-0251092
• [6-OXO-5-(TRIFLUOROMETHYL)-1,6-DIHYDRO-3-PYRIDAZINYL]ACETONITRILE
• 866474-45-5
• AKOS027201311
• RJB47445
• AKOS026744480
• 2-[6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-yl]acetonitrile
• 2-(6-Hydroxy-5-(trifluoromethyl)pyridazin-3-yl)acetonitrile
• EN300-53520
• Z235347033
• 2-[6-oxo-5-(trifluoromethyl)-1H-pyridazin-3-yl]acetonitrile

• Inchi： 1S/C7H4F3N3O/c8-7(9,10)5-3-4(1-2-11)12-13-6(5)14/h3H,1H2,(H,13,14)
• InChI Key： ORJHOVVSZMQJMK-UHFFFAOYSA-N
• SMILES： C1(CC#N)=NNC(=O)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 203.03064625Da
• Monoisotopic Mass: 203.03064625Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 2-[6-hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile

Recent Advances in the Study of 2-[6-hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile (CAS: 866474-45-5)

The compound 2-[6-hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile (CAS: 866474-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-[6-hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile, with several research groups reporting improved synthetic routes that enhance yield and purity. The presence of the trifluoromethyl group and the hydroxy-pyridazine moiety in its structure has been identified as crucial for its biological activity, particularly in modulating enzyme function and protein-protein interactions.

In pharmacological investigations, this compound has demonstrated promising activity as a kinase inhibitor, with specific affinity for certain tyrosine kinase receptors implicated in cancer progression. Structural-activity relationship (SAR) studies have revealed that modifications to the acetonitrile moiety can significantly alter the compound's selectivity profile, opening new avenues for targeted drug development.

Recent in vitro and in vivo studies have explored the compound's potential in treating inflammatory diseases, with particular focus on its ability to inhibit key inflammatory pathways. The trifluoromethyl group appears to play a critical role in enhancing the compound's metabolic stability and membrane permeability, addressing common challenges in drug development.

From a toxicological perspective, preliminary assessments indicate favorable safety profiles at therapeutic concentrations, though comprehensive studies are still ongoing. The compound's unique physicochemical properties, including its logP and pKa values, contribute to its promising pharmacokinetic characteristics.

Several pharmaceutical companies have included derivatives of 2-[6-hydroxy-5-(trifluoromethyl)pyridazin-3-yl]acetonitrile in their development pipelines, particularly for oncology and autoimmune disease indications. Patent activity surrounding this chemical scaffold has increased significantly in the past two years, reflecting growing commercial interest.

Future research directions are likely to focus on further optimization of the compound's structure to enhance potency and reduce off-target effects. The development of prodrug formulations and combination therapies incorporating this molecule are also areas of active investigation. As the understanding of its mechanism of action deepens, new therapeutic applications may emerge beyond the current focus areas.